Cas no 2681-55-2 (3-Keto-4-etiocholenic acid methylester)

• Product Name: 3-Keto-4-etiocholenic acid methylester
• CAS No: 2681-55-2
• MF: C₂₁H₃₀O₃
• MW: 330.461106777191
• MDL: MFCD00200877
• CID: 43308
• PubChem ID: 165014
• Update Time: 2025-04-18

3-Keto-4-etiocholenic acid methylester Chemical and Physical Properties

Names and Identifiers

• Methyl 3-oxo-4-androstene-17beta-carboxylate
• Methyl-3-Oxo-4-Androstene-17-Carboxylate
• (8S,9S,10R,13S,14S,17S)-3-keto-10,13-dimethyl-1,2,6,7,8,9,11,12,14,1
• (8S,9S,10R,13S,14S,17S)-methyl 10,13-dimethyl-3-oxo-2,3,6,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene-17-carboxylate
• methyl (8S,9S,10R,13S,14S,17S)-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthrene-17-carboxylate
• METHYL 4-ANDROSTEN-3-ONE-17BETA-CARBOXYLINATE
• Methyl-3-oxo-4-androstene-17beta-carboxylate
• Androst-4-ene-17b-carboxylic acid, 3-oxo-, methylester (7CI,8CI)
• 4-Androsten-3-one 17b-carboxylic acid methyl ester
• L 589.170
• Methyl3-oxo-4-androstene-17b-carboxylate
• Methyl 4-androsten-3-one 17b-carboxylate
• Org 7329-0
• Androst-4-ene-17-carboxylic acid, 3-oxo-, methyl ester, (17beta)-
• CHEMBL3349078
• Methyl-3-xox-4-androsten-17beta-carboxylate
• Methyl 3-oxo-4-androsten-17beta-carboxylate
• CHEMBL309590
• Methyl 4-androsten-3-one 17-carboxylate; Org 7329-0
• Methyl-3-Oxo-4-androstene-17
• Methyl 3-oxoandrost-4-ene-17-carboxylate
• EX-A1945
• A-carboxylate
• 10,13-Dimethyl-3-oxo-2,3,6,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene-17-carboxylic acid methyl ester
• DTXSID50949612
• MFCD00200877
• methyl 3-oxo-4-androstene-17
• 2681-55-2
• AKOS015896556
• CS-0028588
• Methyl androst-4-ene-3-one-17beta-carboxylate
• BDBM50025394
• BCP09824
• methyl 4-androsten-3-one-17beta-carboxylate
• XWFWMYFLNHTEBF-YFWFAHHUSA-N
• Methyl 3-oxo-4-androstene-17-carboxylate
• E83817
• AS-16006
• SCHEMBL7614985
• Methyl 3-oxo-4-androstene-17.beta.-carboxylate
• FK152624
• 3-Keto-4-etiocholenic acid methylester

• MDL： MFCD00200877
• Inchi： 1S/C21H30O3/c1-20-10-8-14(22)12-13(20)4-5-15-16-6-7-18(19(23)24-3)21(16,2)11-9-17(15)20/h12,15-18H,4-11H2,1-3H3/t15-,16-,17-,18+,20-,21-/m0/s1
• InChI Key： XWFWMYFLNHTEBF-YFWFAHHUSA-N
• SMILES： O(C)C([C@H]1CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3CC[C@@]21C)=O)=O

Computed Properties

• Exact Mass: 330.21900
• Monoisotopic Mass: 330.21949481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 4.30750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androgens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androstane steroids Androgens and derivatives
• Solvents and Organic Chemicals Organic Compounds